Cas no 1309873-74-2 (Fmoc-α-Me-Tyr(tBu)-OH)

• Product Name: Fmoc-α-Me-Tyr(tBu)-OH
• CAS No: 1309873-74-2
• MF: C₂₉H₃₁NO₅
• MW: 473.560148477554
• MDL: MFCD32696669
• CID: 5148469
• PubChem ID: 50852679
• Update Time: 2025-05-20

Fmoc-α-Me-Tyr(tBu)-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-3-[4-(tert-butoxy)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid
• Fmoc-al-methyl-L-tyrosine(tBu)-OH
• N-Fmoc-a-methyl-4-tert-butoxy-L-phenylalanine
• Fmoc-alpha-Me-Tyr(tBu)-OH
• L-Tyrosine, O-(1,1-dimethylethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-α-methyl-
• A-Me-Tyr(tBu)-OH
• (S)-2-Fmoc-amino-3-(4-(tert-butoxy)phenyl)-2-methylpropanoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(tert-butoxy)phenyl)-2-methylpropanoic acid
• Fmoc-
• CS-0439220
• SCHEMBL25362437
• O-(1,1-Dimethylethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-alpha-methyl-L-tyrosine
• AKOS005067684
• MFCD32696669
• (2S)-3-[4-(tert-butoxy)phenyl]-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-methylpropanoic acid
• AT30251
• Fmoc-(Me)Tyr(tBu)-OH
• 1309873-74-2
• Fmoc-α-Me-Tyr(tBu)-OH

• MDL： MFCD32696669
• Inchi： 1S/C29H31NO5/c1-28(2,3)35-20-15-13-19(14-16-20)17-29(4,26(31)32)30-27(33)34-18-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-16,25H,17-18H2,1-4H3,(H,30,33)(H,31,32)/t29-/m0/s1
• InChI Key： GYJQWNBTHBMFNN-LJAQVGFWSA-N
• SMILES： C(O)(=O)[C@](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)(C)CC1=CC=C(OC(C)(C)C)C=C1

Computed Properties

• Exact Mass: 473.22022309g/mol
• Monoisotopic Mass: 473.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 84.9Ų

Additional information on Fmoc-α-Me-Tyr(tBu)-OH

Fmoc-α-Me-Tyr(tBu)-OH: A Comprehensive Overview

Fmoc-α-Me-Tyr(tBu)-OH, also known by its CAS No. 1309873-74-2, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and peptide synthesis. This compound is a derivative of tyrosine, a naturally occurring amino acid, and incorporates two key protective groups: the 9-fluorenylmethyloxycarbonyl (Fmoc) group and the tert-butyl (tBu) group. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS), while the tBu group serves to protect the hydroxyl (-OH) moiety of tyrosine. Together, these groups ensure stability and facilitate precise control during the synthesis of complex peptide sequences.

The structure of Fmoc-α-Me-Tyr(tBu)-OH is characterized by its α-methyl substitution, which introduces steric hindrance and can influence the conformational properties of peptides. This feature makes it particularly valuable in the study of peptide folding and secondary structure formation. Recent advancements in computational chemistry have allowed researchers to model the effects of such substitutions on peptide stability and solubility, providing deeper insights into their potential applications in drug design.

One of the most notable applications of Fmoc-α-Me-Tyr(tBu)-OH is in the synthesis of bioactive peptides. These peptides are being extensively studied for their potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, recent studies have demonstrated that peptides incorporating this compound can exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

Moreover, Fmoc-α-Me-Tyr(tBu)-OH has found utility in the development of peptide-based vaccines. By incorporating this compound into vaccine formulations, researchers aim to enhance immunogenicity while minimizing adverse effects. Emerging research in this area highlights its potential role in designing vaccines against emerging pathogens, such as those responsible for zoonotic diseases.

The synthesis of Fmoc-α-Me-Tyr(tBu)-OH involves a multi-step process that combines traditional organic chemistry techniques with modern purification methods. The introduction of the Fmoc group is typically achieved through a coupling reaction with an activated Fmoc reagent, followed by deprotection steps to isolate the final product. Recent innovations in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce high-quality material for research and commercial purposes.

In terms of characterization, Fmoc-α-Me-Tyr(tBu)-OH is analyzed using a variety of analytical techniques, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of purity, molecular weight, and structural integrity. Advanced MS techniques have been particularly instrumental in confirming the compound's molecular formula and elucidating its fragmentation patterns during peptide synthesis.

Looking ahead, the continued exploration of Fmoc-α-Me-Tyr(tBu)-OH is expected to yield further breakthroughs in peptide chemistry and drug discovery. Its unique combination of functional groups and stereochemical properties positions it as a valuable tool for researchers aiming to design novel bioactive molecules with tailored functionalities.